Cas no 2206265-04-3 (1,5-Dichloro-2-iodo-3-(trifluoromethyl)benzene)

• Product Name: 1,5-Dichloro-2-iodo-3-(trifluoromethyl)benzene
• CAS No: 2206265-04-3
• MF: C₇H₂Cl₂F₃I
• MW: 340.896462917328
• CID: 5724624
• PubChem ID: 129532648
• Update Time: 2026-03-11

1,5-Dichloro-2-iodo-3-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• MFTFCEXFGOKBJO-UHFFFAOYSA-N
• 2206265-04-3
• 1,5-Dichloro-2-iodo-3-(trifluoromethyl)benzene
• starbld0020547

• Inchi： 1S/C7H2Cl2F3I/c8-3-1-4(7(10,11)12)6(13)5(9)2-3/h1-2H
• InChI Key： MFTFCEXFGOKBJO-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=CC=1C(F)(F)F)Cl)Cl

Computed Properties

• Exact Mass: 339.85304g/mol
• Monoisotopic Mass: 339.85304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0Ų

Additional information on 1,5-Dichloro-2-iodo-3-(trifluoromethyl)benzene

Introduction to 1,5-Dichloro-2-iodo-3-(trifluoromethyl)benzene (CAS No. 2206265-04-3)

1,5-Dichloro-2-iodo-3-(trifluoromethyl)benzene (CAS No. 2206265-04-3) is a multifunctional organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and materials science sectors. This compound features a benzene ring substituted with two chlorine atoms, one iodine atom, and a trifluoromethyl group, making it a versatile building block for the synthesis of more complex molecules.

The presence of the trifluoromethyl group (-CF₃) imparts significant electronic and steric effects to the molecule, which can influence its reactivity and stability. The chlorine and iodine substituents provide additional functional groups that can be targeted for further chemical modifications. These properties make 1,5-Dichloro-2-iodo-3-(trifluoromethyl)benzene an attractive starting material for the development of novel pharmaceuticals, agrochemicals, and advanced materials.

In the realm of pharmaceutical research, 1,5-Dichloro-2-iodo-3-(trifluoromethyl)benzene has shown promise as an intermediate in the synthesis of drugs targeting various diseases. For instance, recent studies have explored its use in the development of anticancer agents. The trifluoromethyl group can enhance the lipophilicity and metabolic stability of drug candidates, while the halogen substituents can facilitate specific interactions with biological targets. This combination of properties can lead to improved pharmacokinetic profiles and enhanced therapeutic efficacy.

Beyond pharmaceutical applications, 1,5-Dichloro-2-iodo-3-(trifluoromethyl)benzene has also been investigated for its potential in materials science. The compound's unique electronic structure makes it suitable for use in the synthesis of organic semiconductors and other functional materials. Research in this area has focused on developing materials with tailored electronic properties for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs).

The synthesis of 1,5-Dichloro-2-iodo-3-(trifluoromethyl)benzene typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include halogenation reactions followed by trifluoromethylation steps. Advances in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and ecological impact of producing this compound.

In terms of safety and handling, it is important to note that while 1,5-Dichloro-2-iodo-3-(trifluoromethyl)benzene is not classified as a hazardous material under current regulations, it should still be handled with care due to its reactivity and potential health effects associated with exposure to halogenated compounds. Proper personal protective equipment (PPE) and adherence to standard laboratory safety protocols are recommended when working with this compound.

The ongoing research into 1,5-Dichloro-2-iodo-3-(trifluoromethyl)benzene continues to uncover new applications and improve our understanding of its chemical behavior. As a result, this compound remains a valuable tool for scientists and researchers across multiple disciplines. Its unique combination of functional groups and versatile reactivity profile make it an essential component in the toolkit of modern synthetic chemistry.